5-Bromo-2-(pyridin-4-ylmethoxy)pyrimidine

• IUPAC Name: 5-bromo-2-(pyridin-4-ylmethoxy)pyrimidine
• InChI: InChI=1S/C10H8BrN3O/c11-9-5-13-10(14-6-9)15-7-8-1-3-12-4-2-8/h1-6H,7H2
• InChI Key: XDXWPUIFDBZOON-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=CC=C1COC2=NC=C(C=N2)Br
• Molecular Formula: C10H8BrN3O
• Molecular Weight: 266.09 g/mol
• CAS No.: 2090819-96-6

Description

5-Bromo-2-(pyridin-4-ylmethoxy)pyrimidine is a useful research compound. Its molecular formula is C10H8BrN3O and its molecular weight is 266.098. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Applications

• Synthesis of Natural Alkaloids : 5-Bromo-2-(pyridin-4-ylmethoxy)pyrimidine derivatives have been used in the synthesis of natural alkaloids like variolin B and deoxyvariolin B. This involves selective and sequential palladium-mediated functionalization, demonstrating the compound's versatility in complex organic syntheses (Baeza et al., 2010).

• Meldrum’s Acid Derivatives : In another study, derivatives of this compound were used to create new routes to Meldrum’s acid derivatives. This shows its utility in diversifying pyrimidine chemistry (Kuhn et al., 2003).

Biological and Pharmacological Research

• Antioxidant, Anti-inflammatory, and Analgesic Activities : Derivatives of this compound have been studied for their biological activities, showing significant antioxidant, anti-inflammatory, and analgesic effects, demonstrating the compound's potential in pharmacological research (Adhikari et al., 2012).

• Antiviral Activity : Another study explored the antiviral properties of this compound derivatives. These compounds showed notable inhibitory activity against retroviruses, highlighting their potential in antiviral drug development (Hocková et al., 2003).

Chemical Characterization and Material Science

• Spectroscopic and Optical Studies : The compound has been characterized spectroscopically, aiding in understanding its physical and chemical properties. Such studies are crucial for its application in material science and other fields (Vural & Kara, 2017).

• Application in Organic Light-Emitting Diodes (OLEDs) : Derivatives of this compound were used to create heteroleptic Ir(III) metal complexes for use in OLEDs, demonstrating its potential in advanced electronic and photonic applications (Chang et al., 2013).